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Compound of Interest

Compound Name: Myristoyl Hexapeptide-16

Cat. No.: B10819050

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical and mechanistic comparison of Myristoyl
Hexapeptide-16, a synthetic peptide increasingly utilized in cosmeceuticals for its purported
effects on hair growth, particularly for eyelashes and eyebrows. By presenting quantitative data
from available studies, detailing experimental methodologies, and visualizing key biological
pathways, this document aims to offer an objective resource for evaluating the performance of
Myristoyl Hexapeptide-16 against other alternatives.

Quantitative Performance Data

Myristoyl Hexapeptide-16 is frequently formulated in combination with other peptides, most
notably Myristoyl Pentapeptide-17, to enhance its efficacy. Clinical studies evaluating serums
containing this combination have demonstrated statistically significant improvements in eyelash
appearance.

Below is a summary of quantitative data from a representative clinical study investigating a
serum containing both Myristoyl Hexapeptide-16 and Myristoyl Pentapeptide-17.
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. Percentage Improvement .
Performance Metric . Study Duration
from Baseline

Eyelash Length +10.52% 90 days
Eyelash Volume +9.3% 90 days
Eyelash Luster +11.43% 90 days
Eyelash Thickness +35% 90 days
Eyelash Curl +50.83% 90 days

Table 1: Summary of clinical trial data for a serum containing Myristoyl Hexapeptide-16 and
Myristoyl Pentapeptide-17. Improvements were observed from 30 days onwards.

Another open-label clinical trial on a novel eyelash enhancer containing peptides and
glycosaminoglycans also showed significant improvements over a 12-week period:

. Percentage Improvement .
Performance Metric . Study Duration
from Baseline

Eyelash Length +8.3% 12 weeks
Eyelash Number +5% 12 weeks
Eyelash Width +10.1% 12 weeks
Eyelash Volume +14.1% 12 weeks
Eyelash Arc +13.4% 12 weeks
Eyelash Angle +28.3% 12 weeks

Table 2: Efficacy of a peptide and glycosaminoglycan-based eyelash enhancer serum.

Comparative Landscape

While direct head-to-head clinical trials comparing Myristoyl Hexapeptide-16 with other well-
established hair growth treatments are limited, a comparative overview can be drawn from
existing research on different active ingredients.
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Active Ingredient

Mechanism of
Action

Notable Efficacy
Data

Regulatory Status

Myristoyl
Hexapeptide-16

Stimulates keratin
genes; Activates
MAPK and [3-catenin

signaling pathways.

See Tables 1 & 2.

Cosmetic ingredient

Minoxidil

Vasodilator, potassium
channel opener;
enhances blood flow

to follicles.

A study comparing a
peptide combination
(Redensyl, Capixyl,
Procapil) to 5%
minoxidil showed the
peptide group had a
significantly higher
researcher score for
hair growth (64.7% vs.
25.5%).

FDA-approved for

androgenetic alopecia

Bimatoprost

Prostaglandin analog;
extends the anagen
(growth) phase of the

hair cycle.

The only FDA-
approved prescription
treatment for eyelash
hypotrichosis
(inadequate
eyelashes).[1] Clinical
trials have shown
significant increases
in eyelash length,
thickness, and

darkness.[2]

FDA-approved drug
(Latisse®)

Table 3: Comparative overview of Myristoyl Hexapeptide-16 and other common hair growth

tfreatments.

Experimental Protocols

The following outlines a typical experimental protocol for evaluating the efficacy of eyelash

growth-enhancing products, based on methodologies reported in clinical trials.
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Study Design: A randomized, double-blind, placebo-controlled study is the gold standard.

o Participants: Healthy female volunteers (typically aged 18-65) with a desire to enhance their
eyelash appearance.

» Exclusion Criteria: Individuals with ophthalmological or dermatological conditions affecting
the eye area, known allergies to cosmetic ingredients, or those using other eyelash growth
products.

e Procedure:

o

Baseline Assessment: High-resolution digital photographs of the eyelashes are taken
using a standardized setup (e.g., fixed head and chin rest, consistent lighting).

o Product Application: Participants are instructed to apply the test product (or placebo) to the
base of the upper eyelashes daily.

o Follow-up Assessments: Photographic documentation is repeated at specified intervals
(e.g., 30, 60, and 90 days).

o Data Analysis: Digital image analysis software is used to quantify changes in eyelash
length, thickness, volume, and curl. Statistical analysis (e.qg., t-tests or ANOVA) is
performed to determine the significance of the results.

o Safety Evaluation: Ophthalmological examinations are conducted at baseline and throughout
the study to monitor for any adverse effects such as irritation, redness, or changes in
intraocular pressure.
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Figure 1: A typical experimental workflow for a clinical trial on eyelash growth enhancers.
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Mechanism of Action: Signaling Pathways

Myristoyl Hexapeptide-16 is reported to promote hair growth by reactivating key signaling
pathways within the hair follicle. The primary mechanism involves the stimulation of
keratinocyte proliferation and the synthesis of keratin, the main structural protein in hair.[1][3][4]
This is achieved through the activation of the Mitogen-Activated Protein Kinase (MAPK) and [3-
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Figure 2: Simplified signaling pathway of Myristoyl Hexapeptide-16 in hair follicle stimulation.
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The myristoyl group, a fatty acid, attached to the peptide enhances its bioavailability, allowing
for better penetration through the skin to the hair follicle. Once at the cellular level, Myristoyl
Hexapeptide-16 is believed to interact with cell surface receptors, initiating a cascade of
intracellular signals that lead to the upregulation of keratin gene expression. This, in turn,
contributes to the structural integrity and growth of the hair shaft.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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